Cas no 118492-81-2 (5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)-)

• Product Name: 5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)-
• CAS No: 118492-81-2
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 132957
• PubChem ID: 5283186
• Update Time: 2025-10-19

5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)- Chemical and Physical Properties

Names and Identifiers

• 5,9,11,14,17-Eicosapentaenoicacid, 8-hydroxy-, (5Z,8S,9E,11Z,14Z,17Z)-
• (8)S-HEPE
• 8(S)-HEPE
• 8(S)-hydroxy-(5Z,9E,11Z,14Z,17Z)-eicosapentaenoic acid
• 8S-HYDROXY-5Z,9E,11Z,14Z,17Z-EICOSAPENTAENOIC ACID
• WLOUCHKFBGGNEB-CHGUASJCSA-N
• DTXSID001347673
• 118492-81-2
• J-003764
• LMFA03070003
• SCHEMBL5928207
• AKOS040755652
• 8(S)-hydroxy-5(Z),9(E),11(Z),14(Z),17(Z)-eicosapentaenoic acid
• PD021005
• 8S-HEPE
• 8-HEPE
• (5Z,8S,9E,11Z,14Z,17Z)-8-hydroxyicosa-5,9,11,14,17-pentaenoic acid
• Q63395610
• HY-126108A
• CS-0138473

• Inchi： 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,14-11-,16-13+/t19-/m1/s1
• InChI Key： WLOUCHKFBGGNEB-CHGUASJCSA-N
• SMILES： O[C@H](/C=C/C=C\C/C=C\C/C=C\CC)C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 4.96350